3,N-Dimethoxy-N-methyl-5-trifluoromethylbenzamide

• Molecular Formula: C11H12F3NO3
• Molecular Weight: 263.21 g/mol
• IUPAC Name: N,3-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide
• InChI: InChI=1S/C11H12F3NO3/c1-15(18-3)10(16)7-4-8(11(12,13)14)6-9(5-7)17-2/h4-6H,1-3H3
• InChI Key: IOKFKSAYJYPVSE-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC(=CC(=C1)OC)C(F)(F)F)OC

Description

3,N-Dimethoxy-N-methyl-5-trifluoromethylbenzamide is a useful research compound. Its molecular formula is C11H12F3NO3 and its molecular weight is 263.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-methoxy-5-trifluoromethylbenzoate (O4.014, 1 g) and N,O-dimethylhydroxylamine (416 mg) were initially charged in THF (30 ml). Thereafter, the mixture was cooled to −15° C., and isopropylmagnesium chloride (3.2 ml; 2 M in THF) was added dropwise within 10 min. The mixture was stirred at −15° C. for another 20 min before the cooling bath was removed. After 3 h, the mixture was cooled again to −15° C. and further isopropylmagnesium chloride (3.2 ml) was added. After the cooling bath had been removed, the mixture was stirred at RT for another hour, then admixed with 20% ammonium chloride solution and extracted three times with EA. The combined EA phases were dried over sodium sulfate, filtered and concentrated. The residue was purified using silica gel (50 g cartridge, DCM as eluent). 465 mg of the title compound were obtained, as well as 427 mg of reactant.